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Introduction

Cannabigerolic acid (CBGA) stands as a pivotal molecule in the intricate biosynthetic cascade
of cannabinoids within Cannabis sativa. Often referred to as the "mother of all cannabinoids,"
CBGA is the chemical precursor to the more widely known compounds such as
tetrahydrocannabinolic acid (THCA) and cannabidiolic acid (CBDA).[1][2] As research into the
therapeutic potential of minor cannabinoids intensifies, a thorough understanding of the
molecular structure and chemical properties of CBGA is paramount for its extraction,
purification, and formulation in novel drug development endeavors. This technical guide
provides a comprehensive overview of CBGA, detailing its molecular characteristics, chemical
properties, biosynthetic pathway, and known interactions with cellular signaling pathways.

Molecular Structure and Chemical Properties

CBGA is a diphenolic acid composed of an olivetolic acid core and a geranyl pyrophosphate
side chain.[3][4] Its chemical structure confers specific properties that are crucial for its
handling and analysis.

Table 1: Physicochemical Properties of Cannabigerolic Acid
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Property Value Source(s)

Chemical Formula C22H3204 [31[5][6]

Molecular Weight 360.49 g/mol [31[5][6]
3-[(2E)-3,7-dimethylocta-2,6-

IUPAC Name dien-1-yl]-2,4-dihydroxy-6- [3]
pentylbenzoic acid

CAS Number 25555-57-1 [3]
White to slightly yellowish

Appearance ) [7]
crystalline powder

Melting Point 52 °C (decomposes) [8]

Boiling Point 535.7 £ 50.0 °C (Predicted) [7]
Soluble in organic solvents

B such as ethanol, methanol,
Solubility [819]

and acetonitrile. Limited

solubility in water.

Table 2: Spectroscopic Data of Cannabigerolic Acid
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Spectroscopic Technique

Key Data Points

Source(s)

1H-NMR (CDCls)

Characteristic signals for
aromatic protons, vinyl

protons, and aliphatic chains.

[BI010][11][12][13]

13C-NMR (CDCls)

Resonances corresponding to
carboxylic acid, aromatic
carbons, and geranyl side

chain carbons.

[10][11][12][13]

Infrared (IR)

Absorption bands indicative of
hydroxyl (-OH), carboxylic acid
(C=0), and aromatic C-H

functional groups.

[10]

Mass Spectrometry (MS)

Molecular ion peak [M+H]* at
m/z 361.2373.

[7]

Biosynthesis of Cannabigerolic Acid

The biosynthesis of CBGA occurs within the glandular trichomes of the Cannabis sativa plant.

[14] It is a multi-step enzymatic process that begins with precursors from the polyketide and

mevalonate pathways.

The initial step involves the alkylation of olivetolic acid with geranyl pyrophosphate, a reaction

catalyzed by the enzyme geranylpyrophosphate:olivetolate geranyltransferase.[10] This

enzymatic reaction is the primary route to the formation of CBGA, which then serves as the

substrate for other cannabinoid synthases, such as THCA synthase and CBDA synthase, to

produce the diverse array of cannabinoids found in the plant.[15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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